Benzoic acids and derivatives
Benzoic acids and their derivatives are a class of organic compounds characterized by the presence of a carboxylic acid group (-COOH) attached to a benzene ring. These substances play a crucial role in various industrial applications due to their unique chemical properties. Benzoic acid itself is a weak, monoprotic carboxylic acid and can be used as a preservative in foodstuffs and pharmaceuticals. Derivatives of benzoic acid include salicylates, which are essential components in the synthesis of aspirin; phthalates, widely used as plasticizers in polyvinyl chloride (PVC) plastics; and anthraquinones, utilized in dyes and pigments.
Benzoic acids and their derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. They are also used in the formulation of pesticides and herbicides due to their effectiveness in inhibiting fungal growth. In the pharmaceutical industry, these compounds serve as intermediates for synthesizing various drugs. Additionally, they find applications in environmental science for detecting organic pollutants and as pH indicators in laboratory settings.
Overall, benzoic acids and derivatives are versatile chemical entities with diverse applications across multiple industries, driven by their inherent structural characteristics and functional properties.

- Benzoic acids
- Benzamides
- Nitrobenzoic acids and derivatives
- Acylaminobenzoic acid and derivatives
- Benzoic acid esters
- Halobenzoic acids and derivatives
- Aminobenzoic acids and derivatives
- Hydroxybenzoic acid derivatives
- Methoxybenzoic acids and derivatives
- Phthalic acid and derivatives
- Sulfanylbenzoic acids and derivatives
- Peroxybenzoic acids and derivatives
Structure | Chemical Name | CAS | MF |
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Benzoyl chloride,3-(1,1-dimethylethyl)- | 21900-36-7 | C11H13ClO |
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Benzamide,N-(aminoiminomethyl)- | 3166-00-5 | C8H9N3O |
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N-(2,5-Dimethyl-1H-pyrrol-1-yl)-4-hydroxybenzamide | 37034-69-8 | C13H14N2O2 |
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3-(Dichloromethyl)benzoyl Chloride | 36747-51-0 | C8H5Cl3O |
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Benzoyl chloride,3-(fluorosulfonyl)- | 454-93-3 | C7H4ClFO3S |
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4-(fluorosulfonyl)benzoyl Chloride | 402-55-1 | C7H4ClFO3S |
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N'-cyclohexylidenebenzohydrazide | 24214-79-7 | C13H16N2O |
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2,4-dimethylbenzoyl chloride | 21900-42-5 | C9H9ClO |
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Phosphoramidic acid,N-benzoyl- | 36097-63-9 | C7H8NO4P |
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Benzoyl fluoride,3-(chlorodifluoromethoxy)- | 39161-74-5 | C8H4ClF3O2 |
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